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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939

CAS Number: 10541-69-2

This technical guide provides an in-depth overview of 2,5-Dichlorobenzylamine, a versatile
chemical intermediate with significant applications in pharmaceutical and agrochemical
research. This document is intended for researchers, scientists, and drug development
professionals, offering a comprehensive summary of its properties, synthesis, analysis, and
biological relevance.

Core Properties and Data

2,5-Dichlorobenzylamine is a dichlorinated benzylamine derivative.[1] Its chemical structure
and properties make it a valuable building block in organic synthesis.

Physicochemical Properties

The key physicochemical properties of 2,5-Dichlorobenzylamine are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 10541-69-2 [1112]
Molecular Formula C7H7CI2N [1]
Molecular Weight 176.04 g/mol [11[2]
Appearance Clear colorless to yellow liquid [3]

Boiling Point 74-76 °C at 0.1 mmHg [2]

Density 1.3172 g/mL at 25 °C [2]

Refractive Index

n20/D 1.579

[2]

Flash Point >110 °C (>230 °F) - closed cup  [2]
- Not miscible or difficult to mix

Solubility ] [4]
with water.
AKGJILIXNRPNPCH-

InChl Key [4]
UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1ChCN)CI [4]

Synthesis and Analysis
Experimental Protocol: Synthesis

The synthesis of 2,5-Dichlorobenzylamine can be approached through the reduction of a
suitable precursor, such as 2,5-dichlorobenzonitrile or 2,5-dichloronitrobenzene. A general
conceptual workflow for its synthesis starting from p-dichlorobenzene is outlined below.

A common route involves the nitration of p-dichlorobenzene to form 2,5-dichloronitrobenzene.
This intermediate can then be reduced to 2,5-dichloroaniline, which can be further converted to
the benzylamine. A more direct conceptual pathway could involve the amination of 2,5-
dichlorobenzyl chloride.

Conceptual Synthesis Workflow:
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Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Dichlorobenzylamine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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